![molecular formula C16H26O7 B1248913 4-(beta-D-Glucopyranosyloxy)-2,6,6-trimethyl-1-cyclohexene-1-carboxaldehyde](/img/structure/B1248913.png)
4-(beta-D-Glucopyranosyloxy)-2,6,6-trimethyl-1-cyclohexene-1-carboxaldehyde
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Overview
Description
4-(beta-D-Glucopyranosyloxy)-2,6,6-trimethyl-1-cyclohexene-1-carboxaldehyde is a natural product found in Crocus sativus, Crocus tommasinianus, and Crocus vernus with data available.
Scientific Research Applications
Cyclodextrins in Scientific Research
Cyclodextrins, a family of cyclic oligosaccharides composed of glucopyranose subunits, exhibit a wide range of applications due to their ability to form host–guest type inclusion complexes. This property enables their use in pharmaceuticals, drug delivery systems, cosmetics, food and nutrition, textiles, and the chemical industry. The inclusion complexation can significantly modify the physical and chemical properties of molecules, making cyclodextrins of commercial interest for solving scientific problems (Sharma & Baldi, 2016).
Enzymatic Production and Applications of γ-Cyclodextrin
The enzymatic production and applications of γ-cyclodextrin, one of the common forms of cyclodextrins, have been extensively reviewed. This form is particularly interesting due to its larger internal cavity, higher water solubility, and more bioavailability compared to α- and β-cyclodextrins. These properties widen its applications in industries, especially in food and pharmaceuticals. Recent developments in more economical production processes for γ-cyclodextrin using improved enzymes and appropriate complexing agents have been highlighted, showcasing the potential for increased industrial and scientific application (Li et al., 2007).
Cyclodextrins and Health
Cyclodextrins have also been identified for their roles in health, particularly through their inclusion in drug formulations. Their favorable toxicological profile, low local toxicity, and virtual non-toxicity when administered orally make them ideal candidates for drug delivery systems. They are used as excipients in medications delivered through various routes, including oral, ocular, dermal, nasal, and rectal. The natural forms (α-, β-, γ-cyclodextrin) and chemically-modified derivatives of cyclodextrins can be incorporated into new drug formulations, offering a range of therapeutic benefits (Lachowicz, Stańczak, & Kołodziejczyk, 2020).
properties
Molecular Formula |
C16H26O7 |
---|---|
Molecular Weight |
330.37 g/mol |
IUPAC Name |
2,6,6-trimethyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexene-1-carbaldehyde |
InChI |
InChI=1S/C16H26O7/c1-8-4-9(5-16(2,3)10(8)6-17)22-15-14(21)13(20)12(19)11(7-18)23-15/h6,9,11-15,18-21H,4-5,7H2,1-3H3/t9?,11-,12-,13+,14-,15-/m1/s1 |
InChI Key |
WMHJCSAICLADIN-UPRNZLQGSA-N |
Isomeric SMILES |
CC1=C(C(CC(C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)(C)C)C=O |
Canonical SMILES |
CC1=C(C(CC(C1)OC2C(C(C(C(O2)CO)O)O)O)(C)C)C=O |
synonyms |
4-(beta-D-glucopyranosyloxy)-2,6,6-trimethyl-1-cyclohexene-1-carboxaldehyde picrocrocin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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